Cas no 2034403-69-3 (2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide
• CAS No: 2034403-69-3
• MF: C₁₅H₁₄Cl₂FNO₂S
• MW: 362.246564388275
• CID: 5349470
• Update Time: 2025-06-08

2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)acetamide
• 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide

• Inchi： 1S/C15H14Cl2FNO2S/c1-21-12(13-5-6-14(17)22-13)8-19-15(20)7-9-10(16)3-2-4-11(9)18/h2-6,12H,7-8H2,1H3,(H,19,20)
• InChI Key： GLQKRSAVWHTDDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C1=CC=C(S1)Cl)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 378
• XLogP3: 3.9
• Topological Polar Surface Area: 66.6

Additional information on 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide

Introduction to 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide (CAS No. 2034403-69-3)

2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide, also known by its CAS number 2034403-69-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of acetamides and features a complex molecular structure with multiple functional groups, including chloro, fluoro, and methoxy substituents. These structural elements contribute to its unique chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular formula of 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide is C₁₈H₁₇Cl₂FNO₃S, with a molecular weight of approximately 410.34 g/mol. The compound's structure includes a thiophene ring, which is a common motif in many biologically active molecules due to its ability to interact with various biological targets. The presence of the chloro and fluoro substituents on the phenyl ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The safety profile of 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production if necessary. The availability of efficient synthetic methods is crucial for advancing this compound into clinical trials.

Clinical trials are an essential step in evaluating the efficacy and safety of new drug candidates like 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide. While preclinical data are promising, human trials are necessary to confirm these findings and to determine the optimal dosing regimens. Several phase I trials are currently underway to assess the pharmacokinetics and safety of this compound in healthy volunteers.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]acetamide (CAS No. 2034403-69-3) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological properties make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an important role in the future landscape of medicinal chemistry.